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Compound of Interest

Compound Name: Alanycarb

Cat. No.: B033300 Get Quote

Introduction

Alanycarb is a carbamate insecticide used to control a range of pests on various crops. Due to

its potential toxicity, regulatory bodies worldwide have established maximum residue limits

(MRLs) for Alanycarb in food products. Accurate and reliable analytical methods are therefore

essential for monitoring Alanycarb residues in plant tissues to ensure food safety and

compliance with regulations. This document provides a detailed application note and protocol

for the sample preparation and analysis of Alanycarb in plant matrices, primarily focusing on

the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

methodology followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS)

analysis.

Data Presentation: Performance of Alanycarb Detection Methods

The following table summarizes typical performance data for the analysis of carbamate

pesticides, including Alanycarb, in various plant tissues using the QuEChERS extraction

method and LC-MS/MS. While extensive data specifically for Alanycarb across all matrices is

not readily available in a single source, the provided values are representative of the expected

performance for this class of compounds.
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Experimental Workflow Diagram
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Sample Preparation

Extraction

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Analysis

Plant Tissue Sample (e.g., Fruits, Vegetables)

Homogenize Sample (e.g., with dry ice)

Weigh 10-15 g of Homogenized Sample

Add 15 mL Acetonitrile (with 1% Acetic Acid)

Shake Vigorously for 1 min

Add QuEChERS Extraction Salts (e.g., MgSO4, CH3COONa)

Shake Vigorously for 1 min

Centrifuge (e.g., 5 min at >3000 g)

Transfer Aliquot of Supernatant

Add d-SPE Sorbent (e.g., PSA, C18, MgSO4)

Vortex for 30 sec

Centrifuge (e.g., 2 min at >3000 g)

Collect Supernatant

Dilute with Mobile Phase

Analyze by LC-MS/MS

Click to download full resolution via product page

Caption: Experimental workflow for Alanycarb sample preparation.
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Experimental Protocol: QuEChERS Method for Alanycarb in Plant Tissues

This protocol is a general guideline based on the widely used QuEChERS AOAC Official

Method 2007.01. Modifications may be necessary depending on the specific plant matrix and

available laboratory equipment.

1. Materials and Reagents

Alanycarb analytical standard

Acetonitrile (ACN), HPLC grade

Glacial acetic acid (CH₃COOH)

Anhydrous magnesium sulfate (MgSO₄)

Anhydrous sodium acetate (CH₃COONa)

Primary secondary amine (PSA) sorbent

C18 sorbent

Deionized water

50 mL polypropylene centrifuge tubes with screw caps

15 mL polypropylene centrifuge tubes for d-SPE

High-speed refrigerated centrifuge

Vortex mixer

Homogenizer (e.g., blender, food processor)

Analytical balance

Syringe filters (0.22 µm)

LC-MS/MS system
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2. Sample Preparation

Homogenization: Chop the plant tissue sample (e.g., fruits, vegetables) into small pieces.

For samples with high water content, it may be beneficial to freeze them with dry ice before

homogenization to prevent enzymatic degradation. Homogenize the sample to a uniform

consistency using a high-speed blender or food processor.

Weighing: Accurately weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL

centrifuge tube.

3. Extraction

Add 15 mL of 1% glacial acetic acid in acetonitrile to the centrifuge tube containing the

sample.

Cap the tube tightly and shake vigorously for 1 minute.

Add the QuEChERS extraction salts (e.g., 6 g of anhydrous MgSO₄ and 1.5 g of anhydrous

CH₃COONa). The use of pre-packaged QuEChERS salt packets is recommended for

convenience and consistency.

Immediately cap the tube and shake vigorously for 1 minute.

Centrifuge the tube at ≥ 3700 rpm for 5 minutes.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

Carefully transfer an aliquot (e.g., 1 mL or 6 mL) of the upper acetonitrile layer (supernatant)

to a 15 mL d-SPE tube containing the appropriate cleanup sorbent. The choice of sorbent

depends on the matrix:

For samples with low fat and pigment content (e.g., apples, pears), a d-SPE tube

containing 150 mg MgSO₄ and 50 mg PSA is typically sufficient.

For samples with higher pigment content (e.g., leafy greens), the addition of graphitized

carbon black (GCB) may be necessary. However, GCB can retain planar pesticides, so its

use should be carefully evaluated.
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For samples with higher fat content, C18 sorbent can be added to the d-SPE mixture.

Vortex the d-SPE tube for 30 seconds.

Centrifuge the tube at a high speed (e.g., >3000 g) for 2 minutes.

5. Final Extract Preparation and Analysis

Take an aliquot of the cleaned supernatant.

Dilute the extract with an appropriate mobile phase (e.g., water) to be compatible with the

LC-MS/MS system. A dilution factor of 10 (e.g., 100 µL of extract diluted to 1 mL) is common.

Filter the diluted extract through a 0.22 µm syringe filter into an autosampler vial.

Analyze the sample by LC-MS/MS. Quantification is typically performed using a matrix-

matched calibration curve to compensate for matrix effects.

Signaling Pathway Diagram (Logical Relationship)

The following diagram illustrates the logical relationship between the sample matrix and the

selection of the appropriate d-SPE cleanup sorbent.

Plant Matrix Characteristics

Low Fat & Pigment
(e.g., Apple, Pear)

High Pigment
(e.g., Spinach, Kale)

High Fat
(e.g., Avocado)

d-SPE: PSA + MgSO4 d-SPE: PSA + GCB + MgSO4 d-SPE: PSA + C18 + MgSO4
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Caption: d-SPE sorbent selection based on matrix type.

Conclusion

The QuEChERS method followed by LC-MS/MS analysis is a robust and reliable approach for

the determination of Alanycarb residues in a wide variety of plant tissues. The method offers

excellent recovery and sensitivity, meeting the stringent requirements of regulatory bodies for

food safety monitoring. Proper selection of d-SPE cleanup sorbents based on the matrix

characteristics is crucial for achieving accurate and precise results. The protocols and data

presented in this application note provide a comprehensive guide for researchers, scientists,

and drug development professionals involved in the analysis of Alanycarb in plant matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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